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Antiviral Activity of Raltegravir in Different Cell Types

The table below summarizes the EC50 and EC90 values of Raltegravir from key studies, allowing for a

direct comparison of its potency in different human primary cells.

Cell Type Virus Strain EC50 (nM) EC90 (n\M) Citation
Monocyte-Derived HIV-1 (Wild-  Not specified Not specified [1]
Macrophages (MDMs)  type)
Peripheral Blood HIV-1 (Wild- Comparable to DTG Comparable to DTG [1]
Mononuclear Cells type) (1.1 £0.9 nM) (5.5£3.4nM)
(PBMCs)
C8166 T-lymphocytic HIV-1 (Wild-  -- -- [1]
cells type)
Macrophages HIV-1 (X4 Similar or slightly higher  Similar or slightly higher [2] [3]
and R5 efficacy vs. PBMCs/T- efficacy vs. PBMCs/T-
strains) cells cells
PBMCs HIV-1 (X4 - - [2] [3]
and R5
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Cell Type Virus Strain  EC50 (nM) EC90 (n\) Citation
strains)
C8166 T-lymphocytic HIV-1 (X4 -- -- [2] [3]
cells and R5
strains)

A 2014 study concluded that Raltegravir exhibited high potency in Monocyte-Derived Macrophages
(MDMs), with values comparable to those of Dolutegravir (DTG) in the same experiment (DTG EC50: 1.1 +
0.9 nM; EC90: 5.5 + 3.4 nM) [1]. An earlier 2011 study also noted that Raltegravir and other integrase

inhibitors showed similar or slightly higher efficacy in macrophages compared to PBMCs and T-cells

[2] [3].

Detailed Experimental Protocols

To assist with the evaluation and reproducibility of the data, here is a detailed breakdown of the key

methodologies used in the cited studies.

¢ Cell Culture Models:

o Human Primary Monocyte-Derived Macrophages (MDMs): Prepared from blood of healthy
HIV-seronegative donors. Peripheral Blood Mononuclear Cells (PBMCs) were first separated by
Ficoll-Hypaque gradient centrifugation, then monocytes were adhered to plastic plates and
differentiated into macrophages over 7-10 days [2].

o Human Primary PBMCs: Isated from healthy donors using Ficoll-Hypaque gradient
centrifugation and stimulated with phytohemagglutinin (PHA) for 2-3 days before infection [1]
[2].

o Lymphocytic Cell Lines: C8166 T cells (from American Type Culture Collection) and MT-2
cells were maintained in RPMI 1640 medium supplemented with fetal bovine serum and
antibiotics [1] [2] [4].

e Viral Infection and Drug Susceptibility Assay:

o Cells were infected with either wild-type or mutant HIV-1 strains (e.g., NL4-3, llIB, or clinical
isolates) [1] [5].
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o infected cells were treated with serial dilutions of Raltegravir and other integrase inhibitors. Viral
replication was assessed by measuring:
= Syncytium formation and cytopathic effect in C8166 cells [2].
= Concentration of HIV-1 p24 core antigen in culture supernatants via ELISA or flow
cytometry [1] [5].
o EC50 and EC90 values were calculated by fitting data to a dose-response curve, often using a
four-parameter inhibitory sigmoid Emax model [5].

The following diagram illustrates the core workflow of these phenotypic drug susceptibility assays.
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Comparative Context and Key Findings
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e High Efficacy in Macrophages: The high efficacy of integrase inhibitors in macrophages is clinically
relevant due to the role of these cells as viral reservoirs in the body, including in the central nervous
system [1] [2].

¢ Activity against Resistant Mutants: Raltegravir's activity is significantly reduced by specific
resistance mutations. A 2014 study reported that viruses with the G140S+Q148H double mutation
showed dramatically reduced replication capacity and high-level resistance to Raltegravir [1].

e Barrier to Resistance in Context: While not a direct efficacy measure, the barrier to resistance is
a key differentiator between integrase inhibitors. One in vitro passage study reported that Dolutegravir
(DTG) demonstrated a higher barrier to resistance than Raltegravir and other drugs, as no resistant
virus emerged against DTG at concentrations above its EC90 during the monitoring period [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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